Cas no 1094203-15-2 (1-(4-Chloro-benzyl)-1H-pyrazole-4-carboxylic acid ethyl ester)

• Product Name: 1-(4-Chloro-benzyl)-1H-pyrazole-4-carboxylic acid ethyl ester
• CAS No: 1094203-15-2
• MF: C₁₃H₁₃ClN₂O₂
• MW: 264.707522153854
• MDL: MFCD08456990
• CID: 4679746
• Update Time: 2025-06-09

1-(4-Chloro-benzyl)-1H-pyrazole-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloro-benzyl)-1H-pyrazole-4-carboxylic acid ethyl ester

• MDL： MFCD08456990
• Inchi： 1S/C13H13ClN2O2/c1-2-18-13(17)11-7-15-16(9-11)8-10-3-5-12(14)6-4-10/h3-7,9H,2,8H2,1H3
• InChI Key： RCFYEOFOVUOZOI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C=C(C(=O)OCC)C=N1

Computed Properties

• Exact Mass: 264.067
• Monoisotopic Mass: 264.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-(4-Chloro-benzyl)-1H-pyrazole-4-carboxylic acid ethyl ester

Chemical Profile of 1-(4-Chloro-benzyl)-1H-pyrazole-4-carboxylic acid ethyl ester (CAS No. 1094203-15-2) and Its Emerging Applications in Pharmaceutical Research

1-(4-Chloro-benzyl)-1H-pyrazole-4-carboxylic acid ethyl ester, identified by the CAS number 1094203-15-2, is a significant compound in the realm of pharmaceutical chemistry. This molecule, featuring a pyrazole core substituted with a 4-chloro-benzyl group and an ethyl ester at the carboxylic position, has garnered attention due to its versatile structural framework. The pyrazole scaffold is renowned for its broad spectrum of biological activities, making it a privileged structure in drug discovery. The introduction of a chloro substituent at the benzyl ring enhances the electrophilicity, facilitating further functionalization, while the ester moiety provides a handle for medicinal chemistry modifications.

The compound’s unique structural attributes have positioned it as a valuable intermediate in the synthesis of bioactive molecules. Recent advancements in medicinal chemistry have highlighted the utility of this scaffold in developing novel therapeutic agents. For instance, derivatives of pyrazole have been extensively explored for their anti-inflammatory, antimicrobial, and anticancer properties. The presence of the 4-chloro-benzyl group particularly contributes to enhanced binding affinity to biological targets, a phenomenon increasingly leveraged in rational drug design.

In the context of contemporary pharmaceutical research, 1-(4-Chloro-benzyl)-1H-pyrazole-4-carboxylic acid ethyl ester has been investigated for its potential in modulating enzyme activity. Pyrazole-based compounds have demonstrated efficacy in inhibiting key enzymes such as kinases and phosphodiesterases, which are pivotal in various disease pathways. The chloro substituent’s ability to engage with hydrogen bond donors and acceptors further fine-tunes the molecule’s interactions with protein targets, making it an attractive candidate for structure-activity relationship (SAR) studies.

Recent studies have also explored the compound’s role in addressing neurological disorders. The pyrazole core’s structural similarity to natural products has led to its incorporation into molecules targeting neurodegenerative diseases such as Alzheimer’s and Parkinson’s. The ethyl ester functionality allows for facile conversion into carboxylic acids or amides, enabling the synthesis of peptidomimetics that mimic biologically active peptides while avoiding their drawbacks, such as poor bioavailability or immunogenicity.

The synthesis of 1-(4-Chloro-benzyl)-1H-pyrazole-4-carboxylic acid ethyl ester involves multi-step organic transformations that highlight its synthetic versatility. The process typically begins with the condensation of appropriately substituted hydrazines with β-ketoesters or dicarbonyl compounds to form the pyrazole ring. Subsequent chlorination and esterification steps introduce the 4-chloro-benzyl and ethyl ester functionalities, respectively. These synthetic routes underscore the compound’s accessibility, which is crucial for large-scale pharmaceutical applications.

The compound’s physicochemical properties, including solubility and stability, have been optimized for various applications. Its moderate solubility in both polar and non-polar solvents makes it suitable for diverse experimental conditions, from high-throughput screening (HTS) assays to complex biochemical assays. Additionally, its stability under standard storage conditions ensures long-term viability for research purposes.

From a commercial perspective, 1-(4-Chloro-benzyl)-1H-pyrazole-4-carboxylic acid ethyl ester is available from multiple chemical suppliers catering to pharmaceutical research needs. Its availability as a pure chemical grade ensures consistency in experimental outcomes across different research groups. As demand for specialized intermediates grows, this compound is poised to play an increasingly significant role in drug discovery pipelines.

The future directions of research involving this compound are promising. Ongoing investigations are focused on expanding its chemical space through derivatization strategies such as halogen exchange reactions or introduction of heterocyclic moieties. These modifications aim to uncover novel biological activities while maintaining or enhancing potency against target diseases.

In conclusion, 1-(4-Chloro-benzyl)-1H-pyrazole-4-carboxylic acid ethyl ester (CAS No. 1094203-15-2) represents a compelling example of how structural diversity can drive therapeutic innovation. Its well-documented synthetic pathways, coupled with its potential biological applications, make it an indispensable tool in modern pharmaceutical research. As our understanding of disease mechanisms evolves, compounds like this will continue to serve as foundational building blocks for next-generation therapeutics.